Cas no 732248-92-9 (2-(2-Bromo-2-propenyl)benzoic acid)

• Product Name: 2-(2-Bromo-2-propenyl)benzoic acid
• CAS No: 732248-92-9
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD02259913
• CID: 878750
• PubChem ID: 24722209
• Update Time: 2025-10-29

2-(2-Bromo-2-propenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-BROMO-2-PROPENYL)BENZOIC ACID
• 2-(2-bromoprop-2-enyl)benzoic acid
• 2-?(2-?bromo-?2-?propen-?1-?yl)Benzoic acid
• 3-CHLORO-1-(2-FLUOROPHENYL)PROPAN-1-ONE
• 2,7-BIS-ETHOXYCARBONYL-OCTANEDIOIC ACID DIETHYL
• 2-(2-Bromoallyl)benzoic Acid
• 2-(2-Bromo-2-propen-1-yl)benzoic acid
• 2-(2-bromo-2-propenyl)benzoicacid
• 2-(2-Bromoprop-2-en-1-yl)benzoic acid
• CS-0455340
• 732248-92-9
• SCHEMBL5576151
• FT-0745164
• MFCD02259913
• AKOS016017208
• DTXSID20641257
• 2-(2-Bromo-2-propenyl)benzoic acid

• MDL： MFCD02259913
• Inchi： 1S/C10H9BrO2/c1-7(11)6-8-4-2-3-5-9(8)10(12)13/h2-5H,1,6H2,(H,12,13)
• InChI Key： WXFHCAXSWLSTLY-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 239.97900
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 337.3±30.0 °C at 760 mmHg
• Flash Point: 157.8±24.6 °C
• PSA: 37.30000
• LogP: 2.83590
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(2-Bromo-2-propenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Bromo-2-propenyl)benzoic acid

Introduction to 2-(2-Bromo-2-propenyl)benzoic Acid (CAS No. 732248-92-9)

2-(2-Bromo-2-propenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 732248-92-9, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a benzoic acid core substituted with a 2-bromo-2-propenyl group, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The unique structural attributes of this compound make it a valuable scaffold for the development of novel therapeutic agents and functional materials.

The< strong>benzoic acid moiety is well-known for its broad range of pharmacological properties, including anti-inflammatory, antimicrobial, and antioxidant effects. The introduction of a 2-bromo-2-propenyl side chain into the benzoic acid framework introduces additional reactivity and functionality, enabling diverse chemical modifications. This structural feature has been exploited in various research endeavors to tailor the compound's properties for specific applications.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways through selective interactions with target proteins. The< strong>2-bromo-2-propenyl group in 2-(2-Bromo-2-propenyl)benzoic acid provides a handle for further functionalization, allowing researchers to design derivatives with enhanced binding affinity and selectivity. This has opened up new avenues in drug discovery, particularly in the search for inhibitors of enzymes and receptors involved in diseases such as cancer, neurodegeneration, and inflammatory disorders.

One of the most compelling aspects of 2-(2-Bromo-2-propenyl)benzoic acid is its potential as a precursor for the synthesis of more complex molecules. The< strong>benzoic acid core can serve as a platform for constructing heterocyclic systems, while the< strong>2-bromo-2-propenyl group can participate in various coupling reactions, including Suzuki-Miyaura cross-coupling and Heck reactions. These transformations have been widely used in the preparation of biologically active compounds and advanced materials.

The< strong>CAS number 732248-92-9 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is crucial for researchers who need to reference specific chemical entities in their work. The CAS system helps to prevent ambiguity and ensures that all stakeholders are referring to the same molecule.

In the context of pharmaceutical research, 2-(2-Bromo-2-propenyl)benzoic acid has been investigated for its potential role as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The< strong>benzoic acid moiety is a common structural element in NSAIDs, known for its ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are key players in the inflammatory response. By incorporating the< strong>2-bromo-2-propenyl group, researchers aim to enhance the pharmacological profile of these derivatives, potentially leading to more effective and safer therapeutic agents.

The< strong>bromine atom present in the< strong>2-bromo-2-propenyl group also offers opportunities for further chemical manipulation. Bromine is a versatile electrophile that can undergo various reactions, such as electrophilic aromatic substitution and radical reactions. These reactions can be harnessed to introduce additional functional groups or to modify existing ones, thereby creating novel compounds with tailored properties.

In conclusion, 2-(2-Bromo-2-propenyl)benzoic acid (CAS No. 732248-92-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure combining a< strong>benzoic acid core with a< strong>2-bromo-2-propenyl side chain makes it an attractive scaffold for drug discovery and material science. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and chemistry.